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Compound of Interest

Compound Name: 5,6-Dibromopyridin-2-amine

Cat. No.: B1314277 Get Quote

An In-Depth Technical Guide to 2-Amino-3,5-dibromopyridine

A Note on the Subject Compound: This guide focuses on the molecular structure, properties,

and applications of 2-Amino-3,5-dibromopyridine (CAS: 35486-42-1). Initial searches for "5,6-
Dibromopyridin-2-amine" did not yield sufficient public data to construct a comprehensive

technical guide. As 2-Amino-3,5-dibromopyridine is a structurally related, well-documented

dibrominated aminopyridine, it has been selected as the subject of this whitepaper to provide a

thorough and authoritatively grounded resource for researchers, scientists, and drug

development professionals.

Introduction: The Versatile Building Block
2-Amino-3,5-dibromopyridine is a halogenated pyridine derivative that serves as a crucial

intermediate in the synthesis of a wide array of more complex organic molecules. Its structure,

featuring a pyridine core with two bromine atoms and an amino group, offers multiple reactive

sites for further functionalization. This makes it a valuable precursor in the development of

novel pharmaceuticals and agrochemicals. The strategic placement of the bromine atoms and

the amino group allows for selective chemical transformations, providing a versatile scaffold for

building molecular diversity. This guide provides a detailed overview of its chemical and

physical properties, a representative synthetic protocol, and essential safety information.
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The fundamental characteristics of a chemical compound are dictated by its structure and

resulting physical properties. These parameters are critical for designing synthetic routes,

understanding reactivity, and ensuring proper handling and storage.

Chemical Identity and Molecular Weight
IUPAC Name: 3,5-Dibromopyridin-2-amine

Synonyms: 2-Amino-3,5-dibromo pyridine, 3,5-dibromo-2-pyridylamine

CAS Number: 35486-42-1

Molecular Formula: C₅H₄Br₂N₂

Molecular Weight: 251.91 g/mol [1]

Molecular Structure Visualization
The arrangement of atoms in 2-Amino-3,5-dibromopyridine is depicted below. The pyridine ring

is substituted at the 2-position with an amino group (-NH₂) and at the 3- and 5-positions with

bromine atoms (-Br).
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Synthesis of 2-Amino-3,5-dibromopyridine

Dissolve 2-Aminopyridine
in Acetic Acid

Cool to < 20°C

Add Bromine in
Acetic Acid Dropwise

Stir and React

Collect Precipitate
by Filtration

Wash with Water

Wash with Hot
Petroleum Ether

Isolate Pure
2-Amino-3,5-dibromopyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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